Cas no 31661-58-2 (Benzenamine, 2,2'-(1,3-butadiyne-1,4-diyl)bis-)

• Product Name: Benzenamine, 2,2'-(1,3-butadiyne-1,4-diyl)bis-
• CAS No: 31661-58-2
• MF: C₁₆H₁₂N₂
• MW: 232.279883384705
• CID: 2821792
• PubChem ID: 2749742
• Update Time: 2025-10-29

Benzenamine, 2,2'-(1,3-butadiyne-1,4-diyl)bis- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,2'-(1,3-butadiyne-1,4-diyl)bis-
• 2,2'-(buta-1,3-diyne-1,4-diyl)dianiline
• NSC729466
• NSC-729466
• YSZC1998
• 2,2'-diaminodiphenyldiacetylene
• DTXSID30372782
• CS-0379108
• 2-[4-(2-AMINOPHENYL)BUTA-1,3-DIYN-1-YL]ANILINE
• F21321
• 31661-58-2

• Inchi： 1S/C16H12N2/c17-15-11-5-3-9-13(15)7-1-2-8-14-10-4-6-12-16(14)18/h3-6,9-12H,17-18H2
• InChI Key： ZGADPHGEVFIWAD-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1N)#CC#CC1=CC=CC=C1N

Computed Properties

• Exact Mass: 232.100048391g/mol
• Monoisotopic Mass: 232.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on Benzenamine, 2,2'-(1,3-butadiyne-1,4-diyl)bis-

Benzenamine, 2,2'-(1,3-butadiyne-1,4-diyl)bis

Benzenamine, also known as aniline, is a fundamental aromatic amine compound with a wide range of applications in organic chemistry and materials science. The compound Benzenamine, 2,2'-(1,3-butadiyne-1,4-diyl)bis, with CAS No. 31661-58-2, is a derivative of aniline that incorporates a 1,3-butadiyne linker between two benzene rings. This structure introduces unique electronic and steric properties that make it valuable in various research and industrial contexts.

The synthesis of Benzenamine derivatives has been extensively studied due to their potential in creating novel materials with tailored properties. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions necessary for constructing the butadiyne linkage in Benzenamine derivatives. These methods not only enhance the yield but also improve the purity of the final product.

In terms of physical properties, Benzenamine, particularly its bis derivative with the butadiyne linker, exhibits interesting behavior under different conditions. Studies have shown that the compound has a high melting point due to its rigid structure and strong intermolecular forces. Additionally, its solubility in various solvents has been characterized using modern spectroscopic techniques such as NMR and UV-vis spectroscopy.

The application of Benzenamine derivatives extends into fields like electronics and optoelectronics. The incorporation of the butadiyne group introduces conjugation effects that can modulate the electronic properties of the molecule. Recent research has explored the use of this compound in organic light-emitting diodes (OLEDs), where its electron transport properties are advantageous for device performance.

Beyond electronics, Benzenamine derivatives are also being investigated for their potential in drug delivery systems. The unique structure of these compounds allows for controlled drug release mechanisms when incorporated into polymer matrices or nanoparticles.

In conclusion, the compound Benzenamine, specifically its 2,2'-(1,3-butadiyne-1,4-diyl)bis derivative (CAS No. 31661-58-2), represents a significant advancement in organic chemistry. Its versatile structure and tunable properties make it a valuable component in numerous scientific and industrial applications.